Cas no 867315-05-7 (5-(Chloromethyl)-3-(4-fluorophenyl)methyl-1,2,4-oxadiazole)

• Product Name: 5-(Chloromethyl)-3-(4-fluorophenyl)methyl-1,2,4-oxadiazole
• CAS No: 867315-05-7
• MF: C₁₀H₈ClFN₂O
• MW: 226.634724617004
• CID: 5729903
• PubChem ID: 43152221
• Update Time: 2025-06-13

5-(Chloromethyl)-3-(4-fluorophenyl)methyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-3-[(4-fluorophenyl)methyl]-1,2,4-oxadiazole
• 867315-05-7
• URRYAPDXDYWJLI-UHFFFAOYSA-N
• A1-10512
• AKOS005351007
• EN300-83129
• SCHEMBL4883555
• 5-(Chloromethyl)-3-(4-fluorobenzyl)-1,2,4-oxadiazole
• 5-(Chloromethyl)-3-(4-fluorophenyl)methyl-1,2,4-oxadiazole

• Inchi： 1S/C10H8ClFN2O/c11-6-10-13-9(14-15-10)5-7-1-3-8(12)4-2-7/h1-4H,5-6H2
• InChI Key： URRYAPDXDYWJLI-UHFFFAOYSA-N
• SMILES： ClCC1=NC(CC2C=CC(=CC=2)F)=NO1

Computed Properties

• Exact Mass: 226.0309187g/mol
• Monoisotopic Mass: 226.0309187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(Chloromethyl)-3-(4-fluorophenyl)methyl-1,2,4-oxadiazole

Recent Advances in the Study of 5-(Chloromethyl)-3-(4-fluorophenyl)methyl-1,2,4-oxadiazole (CAS: 867315-05-7)

The compound 5-(Chloromethyl)-3-(4-fluorophenyl)methyl-1,2,4-oxadiazole (CAS: 867315-05-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 5-(Chloromethyl)-3-(4-fluorophenyl)methyl-1,2,4-oxadiazole as a key intermediate in the synthesis of more complex bioactive molecules. Its oxadiazole core, combined with the chloromethyl and fluorophenyl substituents, makes it a valuable scaffold for the development of novel pharmacophores. Researchers have explored its utility in the design of enzyme inhibitors, particularly targeting enzymes involved in inflammatory and oncogenic pathways.

One of the most notable advancements in the study of this compound is its application in the development of covalent inhibitors. The chloromethyl group provides a reactive handle that can form covalent bonds with nucleophilic residues in target proteins, enhancing binding affinity and selectivity. Recent publications have demonstrated its efficacy in inhibiting specific kinases and proteases, suggesting potential therapeutic applications in cancer and autoimmune diseases.

In addition to its role as a covalent inhibitor, 5-(Chloromethyl)-3-(4-fluorophenyl)methyl-1,2,4-oxadiazole has been investigated for its antimicrobial properties. Preliminary studies indicate that derivatives of this compound exhibit activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. These findings open new avenues for the development of next-generation antibiotics.

The synthesis of 5-(Chloromethyl)-3-(4-fluorophenyl)methyl-1,2,4-oxadiazole has also seen improvements in recent years. Novel synthetic routes have been developed to enhance yield and purity, making the compound more accessible for further research. Green chemistry approaches, such as solvent-free reactions and catalytic methods, have been employed to reduce environmental impact and improve scalability.

Despite these promising developments, challenges remain in the optimization of this compound for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and translate laboratory findings into viable therapeutics.

In conclusion, 5-(Chloromethyl)-3-(4-fluorophenyl)methyl-1,2,4-oxadiazole (CAS: 867315-05-7) represents a promising scaffold in medicinal chemistry with diverse applications. Continued research into its biological activity and synthetic optimization will be crucial for unlocking its full therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration and innovation in advancing the field of chemical biology.